Cas no 197364-67-3 (2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester)

2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester structure
197364-67-3 structure
Product Name:2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester
CAS No:197364-67-3
MF:C9H6FNO2S
MW:211.212844371796
CID:117118
PubChem ID:45077169
Update Time:2025-04-18

2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxylicacid, 6-fluoro-, methyl ester
    • methyl 6-fluoro-1,3-benzothiazole-2-carboxylate
    • 2-Benzothiazolecarboxylicacid,6-fluoro-,methylester(9CI)
    • Methyl (6-fluorobenzothiazol-2-yl)formate
    • 197364-67-3
    • 2-benzothiazolecarboxylic acid,6-fluoro-,methyl ester
    • UGFSVUAYIZSEPG-UHFFFAOYSA-N
    • SCHEMBL25219141
    • Inchi: 1S/C9H6FNO2S/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
    • InChI Key: UGFSVUAYIZSEPG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=NC2C=CC(=CC1=2)F

Computed Properties

  • Exact Mass: 211.01038
  • Monoisotopic Mass: 211.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 2.7

Experimental Properties

  • PSA: 39.19
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